2-(4,4-difluorocyclohexyl)-N-methylacetamide
Overview
Description
2-(4,4-difluorocyclohexyl)-N-methylacetamide, also known as DF-MPAA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is a member of the amide family and has a molecular formula of C10H17F2NO.
Mechanism of Action
Target of Action
The primary target of 2-(4,4-difluorocyclohexyl)-N-methylacetamide is the nuclear protein Poly (ADP-ribose) Polymerase-1 (PARP-1) . PARP-1 plays a crucial role in the signaling and repair of DNA, making it a prominent target in oncology .
Mode of Action
The compound interacts with its target, PARP-1, by binding to it selectively . This interaction results in the inhibition of PARP-1, potentially mitigating toxicities arising from cross-inhibition of its closest isoform, PARP-2 .
Biochemical Pathways
The inhibition of PARP-1 affects the DNA repair pathway, specifically the single-strand break repair . This disruption can lead to the accumulation of DNA damage in cancer cells, thereby inhibiting their proliferation and survival .
Pharmacokinetics
The compound exhibits excellent ADME (Absorption, Distribution, Metabolism, and Excretion) properties . It is orally available, indicating good absorption and bioavailability . .
Result of Action
The selective inhibition of PARP-1 by 2-(4,4-difluorocyclohexyl)-N-methylacetamide leads to the accumulation of DNA damage in cancer cells . This can result in the death of these cells, thereby inhibiting the growth of tumors .
Advantages and Limitations for Lab Experiments
2-(4,4-difluorocyclohexyl)-N-methylacetamide has several advantages for use in lab experiments. It is easy to synthesize, and the yield is high. The compound is also stable and has a long shelf life. However, 2-(4,4-difluorocyclohexyl)-N-methylacetamide is relatively expensive, which may limit its use in large-scale experiments. Additionally, the compound has a low solubility in water, which may make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on 2-(4,4-difluorocyclohexyl)-N-methylacetamide. One area of research is in the development of new organic electronic devices using 2-(4,4-difluorocyclohexyl)-N-methylacetamide. Researchers are also exploring the use of 2-(4,4-difluorocyclohexyl)-N-methylacetamide in drug delivery systems and as a potential treatment for inflammatory diseases. Additionally, there is interest in studying the biological activity of 2-(4,4-difluorocyclohexyl)-N-methylacetamide and its potential use in the development of new drugs.
Scientific Research Applications
2-(4,4-difluorocyclohexyl)-N-methylacetamide has been extensively studied in scientific research due to its potential applications in various fields. One of the primary areas of research is in the field of organic electronics. 2-(4,4-difluorocyclohexyl)-N-methylacetamide has been shown to have excellent charge transport properties, making it a promising candidate for use in organic field-effect transistors (OFETs) and organic solar cells (OSCs). 2-(4,4-difluorocyclohexyl)-N-methylacetamide has also been studied for its potential use in drug delivery systems due to its ability to self-assemble into nanofibers.
properties
IUPAC Name |
2-(4,4-difluorocyclohexyl)-N-methylacetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15F2NO/c1-12-8(13)6-7-2-4-9(10,11)5-3-7/h7H,2-6H2,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FNDFYHYSSWOWKL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)CC1CCC(CC1)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15F2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301255978 |
Source
|
| Record name | Cyclohexaneacetamide, 4,4-difluoro-N-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301255978 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4,4-difluorocyclohexyl)-N-methylacetamide | |
CAS RN |
2097937-65-8 |
Source
|
| Record name | Cyclohexaneacetamide, 4,4-difluoro-N-methyl- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2097937-65-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Cyclohexaneacetamide, 4,4-difluoro-N-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301255978 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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